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Compound of Interest

Compound Name: Me-indoxam

Cat. No.: B1676165

CAS Number: 172732-62-6

This technical guide provides an in-depth overview of Me-indoxam, a potent and cell-
impermeable inhibitor of secreted phospholipase A2 (SPLA2). It is intended for researchers,
scientists, and drug development professionals interested in the biochemical and
pharmacological properties of this compound.

Core Chemical and Physical Properties

Me-indoxam is a synthetic, small-molecule inhibitor with the molecular formula C26H22N205
and a molecular weight of 442.5 g/mol .[1] While specific experimental values for all physical
properties are not readily available in the public domain, the following table summarizes its
known characteristics.

Property Value Source
CAS Number 172732-62-6 [1]
Molecular Formula C26H22N205 [1]
Molecular Weight 442.5 g/mol [1]

Soluble in Dimethyl Sulfoxide
Solubility (DMSO0). Limited solubility in

water.

Mechanism of Action and Signaling Pathway
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Me-indoxam functions as a competitive inhibitor of secreted phospholipase A2 (SPLA2)
enzymes. By binding to the active site of SPLA2, it blocks the hydrolysis of phospholipids at the
sn-2 position, a critical step in the liberation of arachidonic acid from the cell membrane. This
inhibitory action disrupts the arachidonic acid cascade, leading to a downstream reduction in
the production of pro-inflammatory lipid mediators, including prostaglandins and leukotrienes.

The following diagram illustrates the signaling pathway affected by Me-indoxam:
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Prepare Reagents:

enzyme

- Assay Buffer
- Me-indoxam dilutions

- sPLA2
step reagent - Substrate (e.g., fluorescent phospholipid)

\

y

(Add Me-indoxam diluti

ons to microplate wells )

\ 4

[ Add sPLA2 enzyme to wells ]

\ 4

( Pre-incubate inhibitor and enzyme)

\ 4

[ Initiate reaction by adding substrate ]

\ 4

( Incubate at controlled temperature)

\ 4

[ Measure signal (e.g., fluorescence) over time )

\ 4

Data Analysis:
- Calculate reaction rates
- Determine % inhibition
- Calculate I1C50 value

\ 4

IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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